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Compound of Interest

Compound Name: N,N-Dimethyltryptamine

Cat. No.: B1679369 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical guidance for the handling of N,N-
Dimethyltryptamine (DMT) in a laboratory setting. Adherence to these protocols is essential

for ensuring personnel safety and maintaining experimental integrity. The following procedural

steps cover personal protective equipment (PPE), safe handling operations, and proper

disposal methods.

Hazard Identification and Summary
N,N-Dimethyltryptamine is a chemical substance that requires careful handling due to its

potential health effects.[1] It is classified as a hazardous chemical and, depending on its form

or solution, may be considered dangerous goods.[2] The primary routes of exposure are

inhalation, skin contact, and ingestion.[2][3]

A summary of key toxicological and hazard information is presented below.
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Hazard Classification Description Citations

Acute Toxicity (Oral) Toxic if swallowed. [2]

Acute Toxicity (Dermal) Toxic in contact with skin. [2]

Acute Toxicity (Inhalation)
Toxic if inhaled.[2] May cause

drowsiness or dizziness.
[2]

Eye Irritation Causes eye irritation.[2] [2]

Skin Irritation

May cause skin irritation after

prolonged or repeated

exposure, leading to redness

and swelling.[2][3]

[2][3]

Reproductive Toxicity
May damage an unborn child.

[2]
[2]

Specific Target Organ Toxicity
Causes damage to organs

(single exposure).[2]
[2]

Flammability

The pure, solid form is not

flammable.[4] However,

solutions, such as in methanol,

are highly flammable.[2]

[2][4]

LD50 (Intraperitoneal) 47 mg/kg (mouse).

Required Personal Protective Equipment (PPE)
The use of appropriate PPE is the final and a critical barrier against exposure.[5] Personnel

must wear the following equipment at all times when handling DMT.

Eye and Face Protection:

Wear chemical splash goggles or safety glasses with side shields.[6]

In situations with a high risk of splashing, a face shield should be worn in addition to

goggles to provide full facial protection.[5][7]
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Hand Protection:

Chemical-resistant gloves are mandatory.[6] Suitable materials include nitrile, neoprene, or

PVC.[2][6]

It is recommended to double-glove.[2]

Gloves should be inspected for any signs of degradation or damage before use.[5]

Change gloves frequently, with recommendations varying from every 30 to 60 minutes, or

immediately if contamination is known or suspected.[5]

Body Protection:

Wear a long-sleeved, disposable lab gown with tight-fitting knit or elastic cuffs that closes

in the back.[6][7]

For larger quantities or procedures with a higher risk of spillage, a chemical-resistant

apron or "bunny suit" coveralls should be worn over the lab gown.[6][7]

Respiratory Protection:

All handling of DMT powder or solutions with the potential for aerosolization must be

conducted in a well-ventilated area, preferably within a certified chemical fume hood or a

Class II biological safety cabinet.[2][6]

If procedures may generate aerosols (e.g., vortexing, pumping) and cannot be contained,

an air-purifying respirator must be worn by all personnel in the area.[2]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural workflow for safely handling DMT from preparation to

cleanup.

Experimental Protocol: Laboratory-Scale Handling

Preparation and Pre-Handling Check:
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Obtain and thoroughly review the Safety Data Sheet (SDS) for the specific form of DMT

being used.[6]

Ensure the work area, specifically the chemical fume hood or biological safety cabinet, is

clean and operational.

Assemble all necessary materials and equipment before handling the compound.

Don all required PPE as specified in Section 2.

Handling the Compound:

Work should be conducted in a designated area, such as a chemical fume hood, to

minimize inhalation exposure.[2][6]

Avoid all personal contact with the substance.[2]

Do not pipette by mouth.[2]

For handling different quantities:

Up to 25 grams may be handled in a Class II biological safety cabinet.[2]

Quantities from 25 grams to 1 kilogram may be handled in a Class II biological safety

cabinet or an equivalent containment system.[2]

Quantities exceeding 1 kilogram require specific containment measures, a dedicated

hood, or a Class II biological safety cabinet.[2]

Keep containers tightly closed when not in use.[3]

Post-Handling and Cleanup:

Following the procedure, decontaminate all surfaces and equipment.

Carefully remove all PPE, avoiding cross-contamination.

Wash hands and any exposed skin thoroughly with soap and water after handling is

complete.[3][6]
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Start

Step 1: Pre-Handling
- Review SDS

- Verify Fume Hood Function
- Don Full PPE

Begin Protocol

Step 2: Compound Handling
- Work within Fume Hood

- Avoid Inhalation & Contact
- Keep Containers Closed

Proceed to Handling

Step 3: Post-Handling
- Decontaminate Surfaces

- Doff PPE Correctly
- Wash Hands Thoroughly

Procedure Complete

Step 4: Waste Disposal
- Segregate Waste

- Label Hazardous Waste
- Store for Pickup

Manage Waste

End

Finish

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of N,N-Dimethyltryptamine.
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Disposal Plan
Proper disposal of DMT and contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation: DMT waste must be treated as hazardous waste.[8] It must not be

disposed of with household or regular laboratory garbage.

Containers: Use designated, properly labeled, and sealed containers for all DMT waste,

including contaminated PPE, empty vials, and cleaning materials.

Disposal Procedure: Dispose of the contents and container at an authorized hazardous or

special waste collection point.[2] Follow all local, state, and federal regulations for hazardous

waste disposal.[2][9] Do not allow the product to enter the sewage system or waterways.[4]

Emergency and First Aid Procedures
Immediate action is required in the event of an exposure.

Eye Contact: Immediately hold eyelids apart and flush the eyes continuously with running

water for at least 15 minutes.[2] Seek medical attention without delay.[2]

Skin Contact: Quickly and gently wipe the material off the skin with a dry, clean cloth.[2]

Immediately remove all contaminated clothing, including footwear.[2] Wash the affected skin

and hair with running water.[2][3] Seek medical attention.[2]

Inhalation: Move the affected person to fresh air.[3] If breathing is difficult or has stopped,

provide artificial respiration.[3] Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting.[2] If the person is conscious, rinse their mouth with

water.[3] Never give anything by mouth to an unconscious person.[2][3] Seek immediate

medical attention.[2]

Spills: In case of a spill, remove all ignition sources if working with a flammable solution.[2]

Clean up spills immediately, avoiding vapor inhalation and skin/eye contact.[2] Use

appropriate personal protective equipment during cleanup.[2] Pick up solid material

mechanically to avoid creating dust.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426
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